6-phenyl-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione

• CAS No.: 6538-81-4
• Molecular Formula: C13H8N2O2
• Molecular Weight: 224.21 g/mol
• IUPAC Name: 6-phenylpyrrolo[3,4-b]pyridine-5,7-dione
• InChI: InChI=1S/C13H8N2O2/c16-12-10-7-4-8-14-11(10)13(17)15(12)9-5-2-1-3-6-9/h1-8H
• InChI Key: VGKYIBIMEHQYDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(C2=O)N=CC=C3

Description

6-phenyl-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione is a useful research compound. Its molecular formula is C13H8N2O2 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,3-pyridinedicarboxylic acid anhydride (19.4 g) in tetrahydrofuran (260 mL) was added aniline (11.8 mL) and the mixture was refluxed 2 hours. The reaction mixture was concentrated. Acetic anhydride (65 mL) was added to the reaction mixture, which was refluxed for 1.5 hours. After cooling in ice bath, the reaction mixture was poured in ice water (200 mL) and stirred for 1 hours. The precipitate was collected by filtration. It was washed with water and then washed with ethanol on heating to give the title compound (20.9 g) having the following physical data.